Cas no 105465-40-5 (Pyrrolidine, 1-[2-[(4-methylphenyl)sulfonyl]-1-phenylethyl]-)

• Product Name: Pyrrolidine, 1-[2-[(4-methylphenyl)sulfonyl]-1-phenylethyl]-
• CAS No: 105465-40-5
• MF: C₁₉H₂₃NO₂S
• MW: 329.456423997879
• CID: 1153704
• Update Time: 2024-07-27

Pyrrolidine, 1-[2-[(4-methylphenyl)sulfonyl]-1-phenylethyl]- Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 1-[2-[(4-methylphenyl)sulfonyl]-1-phenylethyl]-

• Inchi： 1S/C19H23NO2S/c1-16-9-11-18(12-10-16)23(21,22)15-19(20-13-5-6-14-20)17-7-3-2-4-8-17/h2-4,7-12,19H,5-6,13-15H2,1H3
• InChI Key： WTXPEERIMBCKLR-UHFFFAOYSA-N
• SMILES： N1(C(C2=CC=CC=C2)CS(C2=CC=C(C)C=C2)(=O)=O)CCCC1

Computed Properties

• Exact Mass: 329.14509

Experimental Properties

• Density: 1.186±0.06 g/cm3(Predicted)
• Melting Point: 101-102 °C(Solv: hexane (110-54-3))
• Boiling Point: 500.5±50.0 °C(Predicted)
• PSA: 37.38
• pka: 8.24±0.20(Predicted)